2-Formamido-5-trifluoromethyl-benzamide

• IUPAC Name: 2-formamido-5-(trifluoromethyl)benzamide
• InChI: InChI=1S/C9H7F3N2O2/c10-9(11,12)5-1-2-7(14-4-15)6(3-5)8(13)16/h1-4H,(H2,13,16)(H,14,15)
• InChI Key: CQFVXASLQMJTPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C(=O)N)NC=O
• Molecular Formula: C9H7F3N2O2
• Molecular Weight: 232.16 g/mol

Description

2-Formamido-5-trifluoromethyl-benzamide, also known as TFMB, is a highly versatile molecule with a variety of applications in the field of scientific research. It is a colorless, odorless, and tasteless compound that is insoluble in water and has a molecular weight of 257.2 g/mol. TFMB is a highly polar, non-toxic, and non-flammable substance that is widely used as a reagent for synthesizing other compounds. Due to its unique properties, TFMB has been used in a variety of scientific research applications, including the synthesis of drugs, the study of biochemical and physiological effects, and the investigation of the mechanism of action of various compounds.

Scientific Research Applications

2-Formamido-5-trifluoromethyl-benzamide has a variety of applications in scientific research. It has been used as a reagent for the synthesis of drugs, such as the anticonvulsant drug lamotrigine, as well as for the synthesis of various other compounds. Additionally, 2-Formamido-5-trifluoromethyl-benzamide has been used in the study of biochemical and physiological effects, as well as the investigation of the mechanism of action of various compounds.

Mechanism of Action

The mechanism of action of 2-Formamido-5-trifluoromethyl-benzamide is not fully understood. However, it is believed that the molecule acts as an inhibitor of several enzymes, including cytochrome P450 enzymes and other enzymes involved in the metabolism of drugs. Additionally, 2-Formamido-5-trifluoromethyl-benzamide has been shown to interact with certain receptors, including the serotonin 5-HT2A receptor, and has been shown to inhibit the release of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
2-Formamido-5-trifluoromethyl-benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to decreased drug metabolism and increased bioavailability of drugs. Additionally, 2-Formamido-5-trifluoromethyl-benzamide has been shown to interact with certain receptors, such as the serotonin 5-HT2A receptor, and to inhibit the release of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

2-Formamido-5-trifluoromethyl-benzamide has several advantages and limitations for lab experiments. One of its main advantages is its low toxicity, which makes it safe to use in experiments. Additionally, 2-Formamido-5-trifluoromethyl-benzamide is highly soluble in organic solvents, which makes it easy to use in a variety of experiments. On the other hand, 2-Formamido-5-trifluoromethyl-benzamide is insoluble in water, which can limit its use in some experiments. Additionally, 2-Formamido-5-trifluoromethyl-benzamide is highly polar, which can make it difficult to use in some experiments.

Future Directions

There are a variety of future directions for the use of 2-Formamido-5-trifluoromethyl-benzamide in scientific research. One potential direction is the development of new drugs or other compounds using 2-Formamido-5-trifluoromethyl-benzamide as a reagent. Additionally, 2-Formamido-5-trifluoromethyl-benzamide could be used to investigate the mechanism of action of various compounds, as well as to study the biochemical and physiological effects of various compounds. Finally, 2-Formamido-5-trifluoromethyl-benzamide could be used to investigate the potential therapeutic uses of certain compounds.

Synthesis Methods

2-Formamido-5-trifluoromethyl-benzamide can be synthesized through a variety of methods. The most common method involves the reaction of trifluoroacetic anhydride and formamide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields a mixture of 2-Formamido-5-trifluoromethyl-benzamide and its isomer, 2-formamido-4-trifluoromethyl-benzamide, which can then be separated by chromatographic techniques. Alternatively, 2-Formamido-5-trifluoromethyl-benzamide can be synthesized from the reaction of trifluoromethanesulfonic anhydride and formamide in the presence of a base.